Cas no 51626-51-8 (2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine)
2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine
- 2-(2-furyl)-2-indol-3-ylethylamine
- BAS 00212562
- Oprea1_855469
- Oprea1_011674
- IFLab1_003451
- HMS1421M19
- SBB011562
- 2-(2-furyl)-2-(indol-3-yl)ethylamine
- ST064001
- 2-(furan-2-yl)-2-(1H-indol-3-yl)ethanamine
- 2-FURAN-2-YL-2-(1H-INDOL-3-YL)ETHYLAMINE
- 2-furan-2-yl-2-(1H-indol-3-yl)-ethylamine, AldrichCPR
-
- MDL: MFCD00633103
- Inchi: 1S/C14H14N2O/c15-8-11(14-6-3-7-17-14)12-9-16-13-5-2-1-4-10(12)13/h1-7,9,11,16H,8,15H2
- InChI Key: YQRCKSCFVFNUKA-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(CN)C1=CNC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- Topological Polar Surface Area: 55
2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 018382-1g |
2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine |
51626-51-8 | 1g |
$400.00 | 2023-09-09 |
2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine
Introduction to 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine (CAS No. 51626-51-8) in Modern Chemical and Pharmaceutical Research
The compound 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine (CAS No. 51626-51-8) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative featuring both furan and indole moieties, this amine exhibits unique structural and functional properties that have garnered significant attention in the field of medicinal chemistry. The presence of these aromatic rings not only contributes to its complex electronic structure but also opens up diverse possibilities for interaction with biological targets.
Recent advancements in the study of 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine have highlighted its potential as a building block for the development of novel therapeutic agents. The combination of the furan ring, known for its stability and ability to engage in hydrogen bonding, with the indole scaffold, which is widely recognized for its role in modulating neurological and inflammatory pathways, creates a promising scaffold for drug discovery. This compound has been explored in various contexts, including its utility as an intermediate in synthesizing more complex molecules with targeted biological activities.
In the realm of pharmacological research, 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine has been investigated for its potential role in modulating neurotransmitter systems. The indole moiety, in particular, is closely associated with serotonin receptors, which are critical in regulating mood, sleep, and pain perception. By incorporating this moiety into a molecular framework, researchers aim to develop compounds that can selectively interact with these receptors, potentially leading to treatments for conditions such as depression, anxiety, and chronic pain syndromes. Preliminary studies suggest that derivatives of this compound may exhibit anxiolytic and analgesic effects without the side effects commonly associated with traditional serotonin modulators.
The synthesis of 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine presents an intriguing challenge due to the need to establish multiple carbon-carbon bonds while maintaining the integrity of the heterocyclic rings. Modern synthetic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysis and palladium-mediated cross-coupling reactions to streamline the process. These advances have not only improved yield but also allowed for greater customization of the molecular structure, enabling researchers to fine-tune properties such as solubility and bioavailability.
One particularly noteworthy application of 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine has been in the development of novel antimicrobial agents. The structural features of this compound make it well-suited for disrupting bacterial cell membranes or interfering with essential metabolic pathways. In vitro studies have demonstrated promising activity against a range of Gram-positive and Gram-negative bacteria, including some strains that are resistant to conventional antibiotics. This has opened up new avenues for combating antibiotic-resistant infections, a growing concern in global healthcare.
The exploration of 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine also extends into the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in catalytic systems or as a component in functional materials such as organic semiconductors. The unique electronic properties conferred by its fused heterocyclic structure make it an attractive candidate for applications in optoelectronics and energy storage devices.
From a computational chemistry perspective, 2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine has been extensively studied using advanced modeling techniques to predict its interactions with biological targets. Molecular dynamics simulations have provided insights into how this compound might bind to proteins and enzymes, helping researchers design analogs with enhanced affinity and selectivity. These computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening of vast libraries of compounds before experimental validation.
The future prospects for 2-Furan-2-yl-2-(1H-indol-3-y)l]-ethylamine are bright, with ongoing research focusing on expanding its applications across multiple domains. As synthetic methodologies continue to evolve, so too will our ability to harness its potential. Whether through the development of novel therapeutics or innovative materials, this compound stands at the forefront of interdisciplinary research, bridging the gap between fundamental chemistry and practical applications that benefit society.
51626-51-8 (2-Furan-2-yl-2-(1H-indol-3-yl)-ethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)